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Compound of Interest

Compound Name: Pseudolaroside B

Cat. No.: B15596370 Get Quote

Unveiling Pseudolaroside B: A Research Frontier
A comprehensive literature review reveals a significant gap in the scientific understanding of

Pseudolaroside B, a natural compound isolated from the root bark of Pseudolarix kaempferi.

Despite its structural identification and availability in chemical databases, extensive research

into its biological activities, mechanisms of action, and therapeutic potential is currently

unavailable in the public domain. This technical guide addresses this knowledge gap by

presenting the current state of information and offering a comprehensive review of the closely

related and extensively studied compound, Pseudolaric Acid B (PAB), as a valuable proxy for

researchers in the field.

While a PubChem entry for Pseudolaroside B exists, detailing its chemical formula

(C14H18O9) and structure, there is a notable absence of published studies investigating its

pharmacological effects. Searches for its anti-cancer, anti-inflammatory, or other biological

activities have not yielded any significant results with quantitative data or detailed experimental

protocols.

Given the lack of specific data on Pseudolaroside B, this guide will now focus on Pseudolaric

Acid B (PAB), a diterpenoid and the major bioactive constituent from the same plant source.

PAB has been the subject of numerous studies, providing a wealth of information that may offer

insights into the potential activities of related compounds like Pseudolaroside B. The following

sections provide an in-depth technical overview of PAB, adhering to the requested format for

researchers, scientists, and drug development professionals.
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Pseudolaric Acid B (PAB): A Comprehensive
Technical Review
Pseudolaric acid B (PAB) is a diterpene acid isolated from the root bark of Pseudolarix

kaempferi that has demonstrated a wide range of biological activities, including potent anti-

cancer and anti-inflammatory effects.[1]

Quantitative Data on Biological Activities
The following tables summarize the key quantitative data from various studies on the biological

effects of PAB.

Table 1: In Vitro Cytotoxicity of Pseudolaric Acid B (PAB) against Cancer Cell Lines

Cell Line Cancer Type Assay IC50 (µM) Reference

HepG2
Hepatocellular

Carcinoma
SRB 1.58

SK-Hep-1
Hepatocellular

Carcinoma
SRB 1.90

Huh-7
Hepatocellular

Carcinoma
SRB 2.06

Various Tumor

Cells
Various MTT 0.17 - 5.20 [2]

HKC

Normal Human

Kidney Proximal

Tubular Epithelial

Cell

MTT 5.77 [2]

RD
Rhabdomyosarc

oma
MTT 7.5 (48h) [3]

Table 2: In Vivo Anti-Tumor Activity of Pseudolaric Acid B (PAB)
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Tumor
Model

Animal
Model

Dosage
Treatment
Duration

Tumor
Growth
Inhibition
Rate (%)

Reference

Hepatocarcin

oma 22 (H22)
Mice

30 mg/kg/day

(i.p.)
10 days 14.4 [2]

Hepatocarcin

oma 22 (H22)
Mice

60 mg/kg/day

(i.p.)
10 days 40.1 [2]

Lewis Lung

Cancer
Mice

30 mg/kg/day

(i.p.)
10 days 39.1 [2]

Lewis Lung

Cancer
Mice

60 mg/kg/day

(i.p.)
10 days 47.0 [2]

Key Signaling Pathways Modulated by Pseudolaric Acid
B
PAB has been shown to exert its biological effects by modulating several key signaling

pathways involved in cell proliferation, apoptosis, and inflammation.

PI3K/AKT/mTOR Pathway: PAB inhibits the PI3K/AKT/mTOR signaling pathway, which is

crucial for tumor development, including processes like apoptosis, proliferation, and

metabolism.[4]

Mitochondrial Apoptosis Pathway: PAB activates the mitochondrial apoptosis pathway,

leading to cancer cell death.[4]

NF-κB Signaling Pathway: PAB suppresses the NF-κB signaling pathway, a key regulator of

inflammation.[5][6]

p38 MAPK Pathway: PAB has been shown to inhibit the phosphorylation of p38 mitogen-

activated protein kinase (MAPK), which is involved in inflammatory responses.[7]

PPARγ Signaling: PAB can stabilize Peroxisome Proliferator-Activated Receptor-gamma

(PPARγ), which in turn inhibits the NF-κB signaling pathway.[5][6]
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The following diagrams, generated using the DOT language, illustrate the key signaling

pathways affected by PAB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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